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Compound of Interest

Compound Name: Boc-D-asp(otbu)-OH

Cat. No.: B190288

Essential Safety and Handling Guide for Boc-D-
Asp(OtBu)-OH

This guide provides critical safety, handling, and disposal information for Boc-D-asp(otbu)-OH
(N-tert-butoxycarbonyl-D-aspartic acid 4-tert-butyl ester). Adherence to these protocols is
essential for ensuring laboratory safety and regulatory compliance for researchers, scientists,
and drug development professionals.

Hazard Identification and Classification

Boc-D-asp(otbu)-OH is a protected amino acid derivative widely used in peptide synthesis.[1]
According to the Globally Harmonized System (GHS), this substance is classified with the
following hazards:

o H315: Causes skin irritation.[2][3]
e H319: Causes serious eye irritation.[2][3]
o H335: May cause respiratory irritation.[2][3]

The assigned signal word is "Warning".[2][3]

Quantitative Data Summary

The following table summarizes key quantitative and physical data for Boc-D-asp(otbu)-OH.
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Property Value Source(s)
CAS Number 155542-33-9 [4]
Molecular Formula C13H23NOs [4]
Molecular Weight 289.32 g/mol [1114]

Physical Form

Powder or crystals

[1]

Melting Point

64-67 °C

[1]

Storage Temperature

2-8°C, sealed in a dry place

[1]3]

GHS Hazard Statements

H315, H319, H335

[2](3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The

minimum required PPE for handling Boc-D-asp(otbu)-OH is detailed below.

PPE Category

Item Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards.[2][5] A
face shield should be worn if

there is a splash hazard.

To protect against dust
particles and potential eye

irritation.[2]

Hand Protection

Chemical-resistant nitrile

gloves.[5]

To prevent skin contact and
absorption, which can cause

irritation.[2]

Body Protection

A standard, long-sleeved
laboratory coat, kept fully
buttoned.[6]

To protect skin and personal

clothing from contamination.[6]

Respiratory Protection

For operations that may
generate dust, a NIOSH-
approved N95 respirator or

higher is required.[1][6]

To prevent inhalation of the
powdered chemical, a primary

route of exposure.[2]
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Operational Plan: Safe Handling and Procedures

All work with Boc-D-asp(otbu)-OH must be conducted in a designated area, such as a certified
chemical fume hood, to minimize inhalation exposure.[5][6]

Step 1: Preparation and Engineering Controls

o Designated Area: Ensure the chemical fume hood is clean, uncluttered, and functioning
correctly.

o Gather Materials: Place all necessary equipment (spatulas, weighing paper, glassware) and
labeled waste containers within the fume hood before starting work.[6]

» Ventilation: Confirm that the local exhaust ventilation is active to control airborne dust.[6]

Step 2: Handling and Weighing

¢ Avoid Dust: Handle the compound carefully to avoid generating dust.

e Weighing: Weigh the powder within the fume hood using a disposable weighing boat or
paper to prevent balance contamination.[6]

o Container Management: Keep the primary container tightly closed when not in use.[2]

Step 3: Post-Handling and Decontamination

o Surface Cleaning: After handling, decontaminate all surfaces with an appropriate solvent and
dispose of cleaning materials as hazardous waste.[6]

o Hygiene: Wash hands thoroughly with soap and water after handling is complete.[5][7]

Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b190288?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_His_Boc_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_His_Boc_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_His_Boc_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_His_Boc_OH.pdf
https://www.echemi.com/sds/boc-l-aspartic-acid-4-tert-butyl-ester-pd180521122486.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_His_Boc_OH.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Boc_DL_Phg_OH.pdf
https://cemcontenttype.s3.amazonaws.com/content/sds-sheets/600704-a004-fmoc-asp-otbu--oh.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

'

Prepare Chemical Fume Hood

Hangling

Weigh Compound in Hood

'

Perform Experimental Work

Cleanup % Disposal

Decontaminate Surfaces & Equipment

l

Segregate & Seal Waste

'

Doff PPE Correctly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Boc-D-asp(otbu)-OH.
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Emergency Procedures: Spills and Exposure

Immediate and correct response to spills or exposure is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[2][7]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with plenty of soap and

water. If irritation occurs, get medical help.[2][7]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact ] o

easy to do. Continue rinsing and consult a

physician.[2][7]

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an

Ingestion _ _ _
unconscious person. Seek medical attention.[2]

[7]

Spill Management

o Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated, but avoid actions that could aerosolize the dust.

o Contain: For small spills, carefully sweep up the solid material using tools like a spatula and
place it into a labeled hazardous waste container.[8] Avoid generating dust.

o Clean: Clean the spill area with a damp cloth or absorbent pads, disposing of all cleaning
materials as hazardous waste.[9]

o Large Spills: For large spills, evacuate the area and contact your institution's Environmental
Health and Safety (EHS) department or emergency response team immediately.
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Spill Response Decision Workflow

Is the spill large or unmanageable?

Evacuate Area
Contact EHS/Emergency Response

Ensure Proper PPE is Worn

Carefully sweep solid material
into a labeled waste container

Clean spill area with damp cloth
Dispose of materials as hazardous waste

Spill Managed

Click to download full resolution via product page

Caption: Decision-making workflow for spill response.

Disposal Plan

Proper disposal is crucial for environmental compliance and safety. Under no circumstances
should this chemical be disposed of in general trash or poured down the drain.[10]

Waste Segregation and Collection
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» Solid Waste: All solid waste contaminated with Boc-D-asp(otbu)-OH, including residual
product, gloves, weighing papers, and disposable labware, must be collected in a dedicated,
clearly labeled, and sealed hazardous waste container.[6][8]

e Liquid Waste: Solutions containing Boc-D-asp(otbu)-OH should be collected in a separate,
sealed, and appropriately labeled hazardous waste container compatible with the solvent. Do
not mix with other waste streams unless permitted by your institution's EHS office.[6][10]

Final Disposal

o Storage: Store sealed waste containers in a designated, cool, and well-ventilated hazardous
waste storage area, away from incompatible materials.[9]

o Collection: Arrange for the collection and disposal of the chemical waste through your
institution's EHS-approved waste management vendor.[8] Final disposal will likely involve
incineration at a permitted facility.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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asp(otbu)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190288#personal-protective-equipment-for-handling-
boc-d-asp-otbu-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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